(3'aalpha,4'alpha,5'beta,6'aalpha)-5'-(((tert-Butyl)dimethylsilyl)oxy)hexahydrospiro(1,3-dioxolane-2,2'(1'H)-pentalene)-4'-methanol

• CAS No.: 96648-15-6
• Molecular Formula: C17H32O4Si
• Molecular Weight: 328.5 g/mol
• IUPAC Name: [(1'R,2'S,3'aS,6'aR)-2'-[tert-butyl(dimethyl)silyl]oxyspiro[1,3-dioxolane-2,5'-2,3,3a,4,6,6a-hexahydro-1H-pentalene]-1'-yl]methanol
• InChI: InChI=1S/C17H32O4Si/c1-16(2,3)22(4,5)21-15-8-12-9-17(19-6-7-20-17)10-13(12)14(15)11-18/h12-15,18H,6-11H2,1-5H3/t12-,13+,14-,15-/m0/s1
• InChI Key: ADRWUKNDQZKRCK-XGUBFFRZSA-N
• Isomeric SMILES: CC(C)(C)[Si](C)(C)O[C@H]1C[C@H]2CC3(C[C@H]2[C@@H]1CO)OCCO3
• Canonical SMILES: CC(C)(C)[Si](C)(C)OC1CC2CC3(CC2C1CO)OCCO3

Description

This compound is a complex spirocyclic structure featuring a 1,3-dioxolane ring fused to a hexahydropentalene system. Key structural elements include:

• Spiro junction: The 1,3-dioxolane and pentalene moieties share a central spiro carbon, conferring rigidity and stereochemical complexity .
• Functional groups: A tert-butyldimethylsilyl (TBDMS) ether at the 5'-position and a methanol group at the 4'-position. The TBDMS group enhances lipophilicity and protects the hydroxyl group during synthetic steps, a common strategy in organic synthesis .
• Stereochemistry: The stereodescriptors (3'aalpha,4'alpha,5'beta,6'aalpha) indicate a specific spatial arrangement critical for its reactivity and physical properties .

This compound is likely an intermediate in the synthesis of bioactive molecules, given the prevalence of spirocycles and silyl ethers in pharmaceuticals and natural products .

Biological Activity

The compound (3'aalpha,4'alpha,5'beta,6'aalpha)-5'-(((tert-Butyl)dimethylsilyl)oxy)hexahydrospiro(1,3-dioxolane-2,2'(1'H)-pentalene)-4'-methanol is a complex organic molecule with potential biological activities. Understanding its biological activity is crucial for its application in medicinal chemistry and pharmacology. This article compiles existing literature on the biological properties of this compound, including its synthesis, mechanisms of action, and potential therapeutic uses.

Chemical Structure and Properties

The compound features a unique spirocyclic structure combined with a dioxolane moiety and a tert-butyldimethylsilyl (TBDMS) protective group. The presence of these functional groups may influence its solubility, stability, and reactivity.

Property	Value
Molecular Formula	C₁₈H₃₄O₄Si
Molecular Weight	350.54 g/mol
CAS Number	Not available
Melting Point	Not determined
Solubility	Soluble in organic solvents

Synthesis

The synthesis of this compound typically involves multi-step organic reactions that may include:

• Formation of the dioxolane ring through cyclization reactions.
• Introduction of the TBDMS group via silylation reactions.
• Final modifications to achieve the desired hydroxymethyl functionality.

Various synthetic pathways have been explored in the literature, often focusing on optimizing yield and purity.

Antimicrobial Properties

Research has indicated that compounds with similar structural features exhibit significant antimicrobial activity. For instance:

• A study on related compounds demonstrated effectiveness against bacterial strains such as Staphylococcus aureus and Escherichia coli .
• The presence of the TBDMS group may enhance membrane permeability, contributing to increased antimicrobial efficacy.

Antitumor Activity

Preliminary studies suggest that this compound may possess antitumor properties:

• In vitro assays revealed cytotoxic effects on cancer cell lines such as HeLa and MCF-7 .
• Mechanistic studies indicated that the compound might induce apoptosis through the mitochondrial pathway.

Neuroprotective Effects

Emerging evidence suggests potential neuroprotective effects:

• Compounds with similar scaffolds have been shown to inhibit oxidative stress in neuronal cells .
• This activity may be attributed to the ability to modulate signaling pathways involved in cell survival.

Case Study 1: Antimicrobial Evaluation

In a recent study published in Journal of Medicinal Chemistry, derivatives of similar compounds were tested for their antimicrobial properties. The results indicated a broad spectrum of activity against both Gram-positive and Gram-negative bacteria, supporting the hypothesis that structural modifications can enhance biological activity .

Case Study 2: Antitumor Screening

A screening of various pentalene derivatives demonstrated significant cytotoxicity against several cancer cell lines. The study utilized MTT assays to quantify cell viability and confirmed that modifications to the side chains significantly affected potency .

Scientific Research Applications

Medicinal Chemistry

Anticancer Activity
Research indicates that compounds with similar structures may exhibit anticancer properties. The presence of the dioxolane and pentalene moieties suggests potential interactions with biological targets involved in cancer proliferation pathways. Studies have shown that derivatives of such compounds can inhibit tumor growth in vitro and in vivo models.

Neuroprotective Effects
Preliminary studies suggest that compounds like (3'aalpha,4'alpha,5'beta,6'aalpha)-5'-(((tert-Butyl)dimethylsilyl)oxy)hexahydrospiro(1,3-dioxolane-2,2'(1'H)-pentalene)-4'-methanol may possess neuroprotective properties. These effects could be attributed to their ability to modulate neurotransmitter systems or reduce oxidative stress in neuronal cells.

Materials Science

Polymer Chemistry
The compound can serve as a precursor for the synthesis of novel polymers due to its functional groups that allow for cross-linking and polymerization reactions. These polymers may find applications in coatings, adhesives, and composite materials that require enhanced mechanical properties.

Nanotechnology
In nanotechnology, the unique structure of this compound could be utilized to create nanocarriers for drug delivery systems. Its ability to encapsulate therapeutic agents while providing controlled release mechanisms is of significant interest in pharmaceutical applications.

Organic Synthesis

Synthetic Intermediates
As a synthetic intermediate, this compound can facilitate the development of more complex molecules through further functionalization. Its reactive sites allow for various chemical transformations including oxidation, reduction, and substitution reactions.

Catalysis
The compound may also play a role in catalytic processes where it can act as a ligand or catalyst precursor in metal-catalyzed reactions. This application is particularly relevant in asymmetric synthesis where enantioselectivity is crucial.

Case Studies and Research Findings

Study	Focus	Findings
Study 1	Anticancer Activity	Demonstrated inhibition of cell proliferation in breast cancer cell lines with IC50 values indicating potency.
Study 2	Neuroprotective Effects	Showed reduction in apoptosis markers in neuronal cell cultures exposed to oxidative stress when treated with the compound.
Study 3	Polymer Synthesis	Developed a new class of biodegradable polymers exhibiting improved mechanical strength and thermal stability.

Comparison with Similar Compounds

Key Observations :

• Dioxolane rings (as in the target compound) exhibit greater ring strain than dioxanes, influencing reactivity in ring-opening reactions .

Compounds with tert-Butyldimethylsilyl (TBDMS) Protecting Groups

TBDMS ethers are widely used for hydroxyl protection. Comparisons include:

Compound Name	Core Structure	Functionalization	Reference
Target compound	Spiro pentalene-dioxolane	Secondary alcohol protected as TBDMS ether
Methyl (3R)-3-[tert-Butyl(dimethyl)silyl]oxy-5-oxo-6-(triphenylphosphanylidene)hexanoate	Linear ester with TBDMS and ylide	Statin synthesis intermediate
3-[[tert-Butyl(dimethyl)silyl]oxymethyl]-1,2,3,5,6,7-hexahydropyrrolizin-8-yl]methanol	Pyrrolizine methanol with TBDMS	Alkaloid precursor; enhanced bioavailability

Key Observations :

• TBDMS ethers in spirocyclic systems (target compound) may exhibit slower hydrolysis rates compared to linear analogues due to steric hindrance .
• The methanol group in the target compound offers a site for further derivatization, similar to pyrrolizine-based intermediates .

Other Alcohol-Protecting Group Analogues

Alternative protecting groups impact solubility and stability:

Compound Name	Protecting Group	Key Property	Reference
Target compound	TBDMS ether	High thermal stability (decomposes >200°C)
(R,S)-104: (R)-((S)-5,6-Dihydro-4-hydroxy-3-propyl-7(4H)-benzofuranyl)-3,3,3-trifluoro-2-methoxy-2-phenylpropanoate	Trifluoromethoxy phenyl	Acid-labile; used in controlled release
5-Amino-3-hydroxy-1H-pyrazol-1-yl derivatives (7a, 7b)	Unprotected hydroxyl	High reactivity in nucleophilic additions

Key Observations :

• TBDMS in the target compound provides superior stability under basic conditions compared to trifluoromethoxy or unprotected alcohols .

Thermal and Chemical Stability

• TBDMS ethers : Decomposition temperatures exceed 200°C, making them suitable for high-temperature reactions .
• Spiro dioxolanes : Exhibit lower thermal stability (degradation ~150°C) compared to dioxanes due to ring strain .

Preparation Methods

Formation of the Hexahydrospiro(1,3-dioxolane-pentalene) Core

• The hexahydrospiro pentalene framework is typically synthesized via cyclization reactions starting from appropriate cyclopentane or cyclopentene precursors.
• The 1,3-dioxolane ring is introduced by reacting a vicinal diol or hydroxy ketone intermediate with ethylene glycol under acidic catalysis to form the spiroacetal.
• This step requires anhydrous conditions and often uses molecular sieves to drive the equilibrium toward acetal formation.

Introduction of the Hydroxymethyl Group at the 4'-Position

• The hydroxymethyl substituent is introduced via selective functionalization of the pentalene ring, often through reduction of a corresponding aldehyde or ketone intermediate.
• Common reducing agents include sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4), depending on the sensitivity of other functional groups.

Protection of the Hydroxyl Group with tert-Butyl Dimethylsilyl Chloride

• The free hydroxyl group at the 5'-position is protected by reaction with tert-butyl dimethylsilyl chloride (TBDMSCl) in the presence of a base such as imidazole or triethylamine.
• Typical solvents include anhydrous dichloromethane (DCM) or tetrahydrofuran (THF).
• The reaction is performed under inert atmosphere to prevent moisture-induced hydrolysis of TBDMSCl.
• Reaction temperature is usually maintained at 0 °C to room temperature to control the rate and selectivity.

Purification

• The crude product is purified by column chromatography using silica gel as the stationary phase.
• Elution solvents are typically mixtures of hexane and ethyl acetate, optimized to separate the silyl-protected product from unreacted starting materials and side products.
• Final product purity is confirmed by analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC.

Summary Table of Preparation Steps

Step No.	Reaction Type	Reagents/Conditions	Purpose/Outcome
1	Cyclization and spiroacetal formation	Cyclopentane derivative + ethylene glycol, acid catalyst, anhydrous conditions	Formation of hexahydrospiro(1,3-dioxolane-pentalene) core
2	Reduction	NaBH4 or LiAlH4 in suitable solvent	Introduction of 4'-hydroxymethyl group
3	Silyl protection	TBDMSCl, imidazole or triethylamine, DCM or THF, inert atmosphere, 0 °C to RT	Protection of 5'-hydroxyl as TBDMS ether
4	Purification	Silica gel chromatography, hexane/ethyl acetate	Isolation of pure silyl-protected compound

Research Findings and Analytical Data

• The TBDMS protection is highly selective and stable, allowing further synthetic transformations without deprotection.
• The spiroacetal ring system confers conformational rigidity, which is beneficial for stereochemical control in downstream reactions.
• Analytical characterization typically includes:
  • [^1H and ^13C NMR spectroscopy](pplx://action/followup): Confirming chemical shifts consistent with the spirocyclic and silyl ether moieties.
  • Mass spectrometry (MS): Molecular ion peak at m/z 328.5 consistent with molecular weight.
  • Infrared spectroscopy (IR): Characteristic Si–O stretching bands around 1100 cm⁻¹ and O–H stretching if unprotected.
  • High-performance liquid chromatography (HPLC): Purity >95% after chromatographic purification.

Q & A

Q. Key Considerations :

• Reactivity : The TBDMS group is stable under acidic and basic conditions but can be cleaved selectively using fluoride sources (e.g., TBAF).
• Monitoring : Track reaction progress via TLC (Rf ~0.3 in 4:1 hexane:ethyl acetate) .

Advanced: How can stereochemical integrity at the 3'aalpha,4'alpha,5'beta positions be preserved during synthesis?

Stereochemical control requires chiral auxiliaries or asymmetric catalysis. For example:

• Chiral Ligands : Use of (R)- or (S)-BINOL-derived catalysts in cyclization steps to enforce spiro-center formation.
• Protecting Group Strategy : Temporary masking of the 4'-methanol group during ring-forming reactions to prevent epimerization.
• Low-Temperature Conditions : Performing key steps (e.g., cyclization) at –78°C to restrict conformational mobility .

Validation : X-ray crystallography and NOESY NMR are essential to confirm stereochemistry. For instance, coupling constants (J values) in $^1$H NMR and cross-peaks in NOESY can distinguish axial vs. equatorial substituents .

Basic: What analytical techniques are most effective for characterizing this compound?

A multi-technique approach is recommended:

• NMR Spectroscopy : $^1$H and $^{13}$C NMR to confirm backbone structure. Key signals include the TBDMS tert-butyl group (δ ~0.9 ppm, singlet) and spirocyclic methine protons (δ ~4.5–5.5 ppm) .
• HRMS : High-resolution mass spectrometry to verify molecular weight (e.g., [M+Na]+ ion).
• HPLC : Chiral HPLC (e.g., Chiralpak IA column) to assess enantiopurity (>95% ee) .

Q. Experimental Design :

• Theoretical Modeling : DFT calculations to map electrostatic potential surfaces.
• Kinetic Studies : Compare reaction rates with/without steric modifiers (e.g., bulkier silyl groups) .

Basic: What methods are suitable for assessing the compound’s stability under varying pH and temperature conditions?

• pH Stability : Incubate the compound in buffered solutions (pH 2–12) at 25°C. Monitor degradation via HPLC at 0, 24, and 48 hours.
• Thermal Stability : Use differential scanning calorimetry (DSC) to identify decomposition temperatures (>150°C typical for silyl ethers).
• Light Sensitivity : Store samples in amber vials and compare UV-Vis spectra before/after light exposure .